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Compound of Interest

Compound Name: 4-Bromo-6-fluoroquinoline

Cat. No.: B1289494

Essential Safety and Handling Guide for 4-
Bromo-6-fluoroquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 4-
Bromo-6-fluoroquinoline (CAS No. 661463-17-8). Adherence to these procedures is critical
for ensuring personnel safety and operational integrity in the laboratory.

Hazard Identification and Classification

4-Bromo-6-fluoroquinoline is classified as a hazardous substance. The primary hazards are
acute oral toxicity and the risk of serious eye damage.[1][2]

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
) H318: Causes serious eye

Serious Eye Damage Category 1

damage.[1][2]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent exposure.[1][3]

[4][5] The following PPE must be worn at all times when handling this compound:

PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles or
a face shield.[4][6]

Protects against splashes and
airborne particles, preventing

serious eye damage.

Hand Protection

Chemically impermeable
gloves (e.g., nitrile).[3][6][7]

Prevents skin contact. Gloves
should be inspected before
use and changed immediately
if contaminated.[6][7]

Body Protection

Laboratory coat.

Protects skin from accidental

spills.

Respiratory Protection

Use in a well-ventilated area.
[6] If dust is generated, a

respirator may be required.[3]

[8]

Avoid inhalation of the

substance.[1]

Handling and Storage

Proper handling and storage are crucial to maintain the stability of the compound and prevent

accidental exposure.

Handling:

Storage:

Avoid the formation of dust.[6]

Avoid inhalation, ingestion, and contact with skin and eyes.[1][6]
Use only in a well-ventilated area, preferably within a fume hood.[1][6]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://downloads.ossila.com/msds/4-bromo-6-fluoroquinoline.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.chemicalbook.com/msds/8-bromo-6-fluoroquinoline.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.chemicalbook.com/msds/8-bromo-6-fluoroquinoline.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.chemicalbook.com/msds/8-bromo-6-fluoroquinoline.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.chemicalbook.com/msds/8-bromo-6-fluoroquinoline.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/654019
https://downloads.ossila.com/msds/4-bromo-6-fluoroquinoline.pdf
https://downloads.ossila.com/msds/4-bromo-6-fluoroquinoline.pdf
https://www.chemicalbook.com/msds/8-bromo-6-fluoroquinoline.pdf
https://downloads.ossila.com/msds/4-bromo-6-fluoroquinoline.pdf
https://www.chemicalbook.com/msds/8-bromo-6-fluoroquinoline.pdf
https://downloads.ossila.com/msds/4-bromo-6-fluoroquinoline.pdf
https://www.chemicalbook.com/msds/8-bromo-6-fluoroquinoline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6][9]

 Recommended storage temperature is between 2-8°C under an inert gas (nitrogen or
argon).[10]

Emergency Procedures

In the event of an exposure or spill, immediate action is required.

Exposure Type First Aid Measures

Call a POISON CENTER or doctor if you feel

If Swallowed )
unwell. Rinse mouth.[1]
Immediately call a POISON CENTER or doctor.
Rinse cautiously with water for several minutes.
In Case of Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[1]
[11]

_ Rinse skin with water. If skin irritation occurs,
In Case of Skin Contact ) )
get medical advice.[1]

Remove person to fresh air and keep
If Inhaled comfortable for breathing. Get medical advice if
you feel unwell.[1][6][9]

Spill Response: For minor spills, sweep up the solid substance, avoiding dust generation, and
place it in a suitable container for disposal.[1][6] Ensure adequate ventilation.[1][6] For major
spills, evacuate the area and follow institutional emergency protocols.[11]

Disposal Plan

Disposal of 4-Bromo-6-fluoroquinoline and its containers must be conducted in accordance
with local, state, and national legislation.[1]

e Chemical Disposal: The substance should be disposed of via a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[6][9] Do not discharge into sewer
systems.[6][9]
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» Contaminated Packaging: Empty containers should be completely recycled.[1] Alternatively,
they can be triple-rinsed and offered for recycling or reconditioning.[6][9]

Operational Workflow for Handling 4-Bromo-6-
fluoroquinoline
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Caption: Workflow for Handling 4-Bromo-6-fluoroquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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